Cas no 2229182-45-8 (1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229182-45-8
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 6255674
• PubChem ID: 165970466
• Update Time: 2025-08-02

1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2229182-45-8
• EN300-1949624

• Inchi： 1S/C10H6F4O2/c11-6-1-5(2-7(12)3-6)9(8(15)16)4-10(9,13)14/h1-3H,4H2,(H,15,16)
• InChI Key： AGRUCXVGONHJSS-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=C(C=C(C=1)F)F)F

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(3,5-Difluorophenyl)-2,2-Difluorocyclopropane-1-Carboxylic Acid: A Comprehensive Overview

1-(3,5-Difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid is a compound with the CAS number 2229182-45-8, which has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with fluorine substituents and a carboxylic acid group. The presence of fluorine atoms in the molecule imparts distinctive electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to construct the cyclopropane ring, including the Simmons-Smith reaction and other cycloaddition techniques. The fluorination process is typically achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents used. Recent advancements in catalytic fluorination have further enhanced the efficiency and selectivity of these reactions.

One of the most notable applications of this compound is in the field of drug discovery. The fluorinated cyclopropane moiety has been shown to exhibit interesting pharmacological properties, including high bioavailability and target specificity. Studies have demonstrated that 1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid can act as a potent inhibitor of certain enzymes involved in metabolic pathways. This makes it a promising candidate for the development of new therapeutic agents.

In addition to its pharmacological applications, this compound has also found utility in materials science. The fluorinated groups in the molecule contribute to its thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Recent research has focused on incorporating this compound into polymeric materials to enhance their mechanical and electronic properties.

The structural uniqueness of 1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid also makes it an attractive molecule for fundamental studies in organic chemistry. Its reactivity under different conditions has been extensively investigated, providing valuable insights into the behavior of cyclopropane-containing compounds. For instance, studies have shown that the compound undergoes facile ring-opening reactions under acidic or basic conditions, which can be exploited for further functionalization.

From an environmental standpoint, the stability and biodegradation properties of this compound are critical considerations. Recent studies have examined its environmental fate and toxicity profiles, with findings indicating that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 1-(3,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No: 2229182-45-8) is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an important subject of study in both academic and industrial settings. As research continues to uncover new aspects of its chemistry and functionality, this compound is poised to play an increasingly significant role in various fields of science and technology.